Cas no 194546-13-9 (Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate)

Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate is a heterocyclic compound featuring a pyrazole core substituted with a thiophene moiety and an ethyl ester functional group. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The thiophene and pyrazole rings contribute to enhanced binding affinity and metabolic stability, while the ester group allows for further derivatization. Its well-defined reactivity profile makes it suitable for cross-coupling reactions, cyclizations, and other transformations. The compound is typically characterized by high purity and consistent performance in synthetic workflows.
Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate structure
194546-13-9 structure
Product Name:Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
CAS No:194546-13-9
MF:C10H10N2O2S
MW:222.263600826263
MDL:MFCD19706798
CID:4709882
Update Time:2025-06-07

Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
    • QBCRXGHRXHVKQS-UHFFFAOYSA-N
    • ethyl 3-(2-thienyl)-1H-pyrazole-4-caboxylate
    • ethyl 3-(2-thienyl)-1H-pyrazole-4-carboxylate
    • MDL： MFCD19706798
    • Inchi： 1S/C10H10N2O2S/c1-2-14-10(13)7-6-11-12-9(7)8-4-3-5-15-8/h3-6H,2H2,1H3,(H,11,12)
    • InChI Key： QBCRXGHRXHVKQS-UHFFFAOYSA-N
    • SMILES： S1C=CC=C1C1=C(C(=O)OCC)C=NN1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Topological Polar Surface Area: 83.2

Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB424197-1 g
Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
 194546-13-9
1g
 €623.20 2023-04-24
abcr
AB424197-5 g
Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
 194546-13-9
5g
 €1248.00 2023-04-24
Chemenu
CM332127-1g
Ethyl 5-(thiophen-2-yl)-1h-pyrazole-4-carboxylate
 194546-13-9 95%+
1g
 $1151 2023-01-19
Chemenu
CM332127-5g
Ethyl 5-(thiophen-2-yl)-1h-pyrazole-4-carboxylate
 194546-13-9 95%+
5g
 $2830 2023-01-19
Chemenu
CM332127-10g
Ethyl 5-(thiophen-2-yl)-1h-pyrazole-4-carboxylate
 194546-13-9 95%+
10g
 $4268 2023-01-19
abcr
AB424197-1g
Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate; .
 194546-13-9
1g
 €623.20 2025-03-19
abcr
AB424197-5g
Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate; .
 194546-13-9
5g
 €1248.00 2025-03-19
A2B Chem LLC
AJ27767-1g
ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
 194546-13-9 95+%
1g
 $1078.00 2024-04-20
A2B Chem LLC
AJ27767-2g
ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
 194546-13-9 95+%
2g
 $1460.00 2024-04-20
A2B Chem LLC
AJ27767-5g
ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate
 194546-13-9 95+%
5g
 $2068.00 2024-04-20

Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate Related Literature

194546-13-9 (Ethyl 5-(thiophen-2-yl)-1H-pyrazole-4-carboxylate) Related Products

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.